Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

aniline phosphinate selectivity metalloenzyme
inhibition

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Aniline phosphinate

CAS No.: 82395-88-8

Cat. No.: S730027

A Framework for Profiling Metalloenzyme Inhibitors

When evaluating a new class of inhibitors like aniline phosphinates, the goal is to characterize their
Potency, Selectivity, and Mechanism of Action. The following workflow outlines a standard profiling

cascade.
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Experimental Protocols for Key Assays

The table below details the core methodologies you would use to generate data for your comparison guide

[1][2].
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Assay Goal Key Experimental Parameters Typical Data Output

Primary Incubate enzyme with inhibitor (varying conc.) ICso value (e.g., nM or uM range).
Inhibition and fluorogenic substrate. Measure initial

(ICs0) reaction rates. Plot % activity vs. [inhibitor]; fit to

log(inhibitor) vs. response model [2].

Selectivity Perform ICso determinations against a panel of Table of ICso values; Selectivity

Profiling related and unrelated metalloenzymes (e.g., index (ratio of ICso off-target /
MMPs, APNs, HDACs, CAs) [1]. ICso target).

Mechanism &  Use techniques like Isothermal Titration Binding constant (Kd), Enzyme

Binding Calorimetry (ITC) or Surface Plasmon kinetic constants (Km, Vmax),
Resonance (SPR). Perform enzyme kinetics with  Inhibition mode (competitive,
varying substrate concentrations [2]. non-competitive).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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